Cas no 1328640-76-1 ((1-cyclopentyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-cyclopentyl-1H-pyrazol-5-yl)methanamine
• CAS No: 1328640-76-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD20491556
• CID: 5207732
• PubChem ID: 60136551
• Update Time: 2026-03-06

(1-cyclopentyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopentyl-1H-pyrazol-5-yl)methanamine
• 1-(1-cyclopentyl-1H-pyrazol-5-yl)methanamine
• (2-cyclopentylpyrazol-3-yl)methanamine
• starbld0037509
• STL415209
• 1H-Pyrazole-5-methanamine, 1-cyclopentyl-
• (1-cyclopentyl-1H-pyrazol-5-yl)methanamine

• MDL： MFCD20491556
• Inchi： 1S/C9H15N3/c10-7-9-5-6-11-12(9)8-3-1-2-4-8/h5-6,8H,1-4,7,10H2
• InChI Key： SHQMBVBTVYDMGW-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CN)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8

Additional information on (1-cyclopentyl-1H-pyrazol-5-yl)methanamine

Introduction to (1-cyclopentyl-1H-pyrazol-5-yl)methanamine and CAS No 1328640-76-1

(1-cyclopentyl-1H-pyrazol-5-yl)methanamine, identified by the Chemical Abstracts Service Number (CAS No) 1328640-76-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a cyclopentyl substituent attached to a pyrazole ring, which is further linked to a methanamine moiety. The structural configuration of this compound imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyclopentyl group enhances the lipophilicity of the molecule, facilitating better membrane permeability and thus improving bioavailability. These characteristics are particularly advantageous in the design of drugs targeting neurological and cardiovascular disorders.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. (1-cyclopentyl-1H-pyrazol-5-yl)methanamine fits this criterion admirably, as its structural features allow for diverse functionalization. Researchers have been exploring its potential in synthesizing inhibitors for various kinases and other enzymes implicated in cancer and inflammation.

In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of CAS No 1328640-76-1 in inhibiting Janus kinases (JAKs), which play a crucial role in inflammatory responses. The study revealed that modifications to the cyclopentyl and pyrazole rings could significantly enhance binding affinity to JAK enzymes, paving the way for new anti-inflammatory therapies.

The compound's versatility extends to its role as a building block in the synthesis of more complex molecules. For instance, researchers have utilized (1-cyclopentyl-1H-pyrazol-5-yl)methanamine to construct hybrid compounds that combine properties of both pyrazole and cyclopentane derivatives. These hybrids have shown promise in preclinical trials for their ability to disrupt protein-protein interactions involved in disease pathways.

Another area where this compound has garnered attention is in the development of antiviral agents. The unique steric environment provided by the cyclopentyl group can be exploited to design molecules that mimic natural substrates or inhibitors of viral enzymes. Preliminary studies have indicated that certain derivatives of CAS No 1328640-76-1 exhibit inhibitory activity against RNA-dependent RNA polymerases, key enzymes in viral replication cycles.

The synthesis of (1-cyclopentyl-1H-pyrazol-5-yl)methanamine involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route involves condensation reactions between cyclopentanone derivatives and hydrazine hydrate, followed by cyclization with formamidine acetate or similar reagents. This approach allows for good yields and regioselectivity, making it a preferred method for industrial-scale production.

The compound's stability under various conditions has also been studied extensively. Research has shown that CAS No 1328640-76-1 maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation in pharmaceutical products without significant degradation.

In conclusion, (1-cyclopentyl-1H-pyrazol-5-yl)methanamine represents a promising candidate for further exploration in drug development. Its unique structural features, combined with its synthetic accessibility, make it an invaluable asset for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly pivotal role in addressing some of today's most pressing medical challenges.